![molecular formula C8H11BO2 B034878 2,6-Dimethylphenylboronic acid CAS No. 100379-00-8](/img/structure/B34878.png)
2,6-Dimethylphenylboronic acid
Overview
Description
2,6-Dimethylphenylboronic acid is a chemical compound with the molecular formula C8H11BO2 . It is a white crystalline powder and is used as a reagent for various chemical reactions .
Synthesis Analysis
This compound is used as a reagent in palladium-catalyzed Suzuki-Miyaura coupling reactions . It is also involved in Pd-catalyzed homocouplings and Rhodium (I)-catalyzed 1,4-addition reactions .Molecular Structure Analysis
The linear formula of 2,6-Dimethylphenylboronic acid is (CH3)2C6H3B(OH)2 . It has a molecular weight of 149.98 .Chemical Reactions Analysis
2,6-Dimethylphenylboronic acid is used in various chemical reactions. It is a reagent for palladium-catalyzed Suzuki-Miyaura coupling reactions, Pd-catalyzed homocouplings, and Rhodium (I)-catalyzed 1,4-addition reactions .Physical And Chemical Properties Analysis
2,6-Dimethylphenylboronic acid is a white crystalline powder . It has a melting point of 105 °C (dec.) . The compound has a molecular weight of 149.98 and its linear formula is (CH3)2C6H3B(OH)2 .Scientific Research Applications
Synthesis and Optimization
- 2,6-Dimethylphenylboronic acid has been studied for its synthesis using the Grignard reagent method. Factors like temperature, reaction time, and reactant molar ratio significantly impact its synthesis. An optimized process for its synthesis has been established, offering a "one-pot" method for efficient production (Deng et al., 2009).
Polymorphic Control in Crystallization
- Research on 2,6-Dimethylphenylboronic acid has contributed to understanding polymorphic control in crystallization processes. This is particularly relevant for phenylboronic acids, where different conditions and additives can lead to varied crystalline forms, impacting the substance's physical properties (Semjonova & Be̅rziņš, 2022).
Catalysis in Organic Reactions
- The compound has been used in studies related to palladium-catalyzed Suzuki reactions, which are vital in forming carbon-carbon bonds in organic synthesis. Its structure allows for efficient coupling of aryl chlorides with arylboronic acids (Smith et al., 2004).
Spectroscopic Studies
- Spectroscopic methods like FT-IR, Raman, and NMR have been applied to study the molecular structures of 2,6-Dimethylphenylboronic acid. Such research aids in understanding the compound's vibrational properties and chemical shifts, essential for various applications in chemistry and materials science (Alver & Parlak, 2010).
Biodegradation and Environmental Impact
- The biodegradation of 2,6-Dimethylphenylboronic acid by specific bacterial strains has been explored. Understanding its microbial degradation pathways is crucial for addressing environmental pollution and developing bioremediation strategies (Ji et al., 2019).
Reaction Mass Spectrometry
- The compound's utility in mass spectrometry, specifically in identifying sugars through characteristic ion formation, is another significant area of research. This application is essential in carbohydrate chemistry and analytical methods (Yang & Chen, 1993).
Safety And Hazards
properties
IUPAC Name |
(2,6-dimethylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BO2/c1-6-4-3-5-7(2)8(6)9(10)11/h3-5,10-11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXDTWWZIHJEZOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC=C1C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60342610 | |
Record name | 2,6-Dimethylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60342610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dimethylphenylboronic acid | |
CAS RN |
100379-00-8 | |
Record name | 2,6-Dimethylphenylboronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=100379-00-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Dimethylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60342610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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